N-(1-isopropyl-1H-indol-4-yl)-2-pyridinecarboxamide
CAS No.:
Cat. No.: VC14963775
Molecular Formula: C17H17N3O
Molecular Weight: 279.34 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Molecular Formula | C17H17N3O |
|---|---|
| Molecular Weight | 279.34 g/mol |
| IUPAC Name | N-(1-propan-2-ylindol-4-yl)pyridine-2-carboxamide |
| Standard InChI | InChI=1S/C17H17N3O/c1-12(2)20-11-9-13-14(7-5-8-16(13)20)19-17(21)15-6-3-4-10-18-15/h3-12H,1-2H3,(H,19,21) |
| Standard InChI Key | IUUDAXDAFJNJRH-UHFFFAOYSA-N |
| Canonical SMILES | CC(C)N1C=CC2=C(C=CC=C21)NC(=O)C3=CC=CC=N3 |
Introduction
3. Synthesis
The synthesis of N-(1-isopropyl-1H-indol-4-yl)-2-pyridinecarboxamide typically involves:
-
Preparation of the Indole Intermediate: Functionalization of indole at the 1-position with an isopropyl group.
-
Amide Bond Formation: Coupling of the indole intermediate with 2-pyridinecarboxylic acid or its derivatives using standard amide coupling reagents such as EDC (1-ethyl-3-(3-dimethylaminopropyl)carbodiimide) or DCC (dicyclohexylcarbodiimide).
4. Biological Activity and Applications
Although specific biological data for this compound is limited, the structural features suggest potential roles in medicinal chemistry:
-
Pharmacophore Characteristics:
-
The indole moiety is a common scaffold in bioactive molecules, often associated with receptor binding and enzyme inhibition.
-
The pyridinecarboxamide group may enhance solubility and binding affinity through hydrogen bonding.
-
-
Potential Applications:
-
Drug Discovery: The compound could serve as a lead molecule for designing inhibitors targeting enzymes or receptors that interact with indole or pyridine derivatives.
-
Anti-inflammatory Agents: Structural analogs of this compound have shown activity in modulating inflammatory pathways, such as cyclooxygenase inhibition .
-
Anticancer Research: Indole derivatives are frequently explored for their cytotoxic effects against tumor cells .
-
5. Computational Predictions
Using computational tools like SwissADME or molecular docking studies:
-
Drug-Like Properties: The compound likely adheres to Lipinski's rule of five, indicating good oral bioavailability.
-
Molecular Docking Insights: The amide and pyridine groups may form strong interactions with protein targets through hydrogen bonds and π-stacking.
6. Comparative Analysis
To better understand the significance of this compound, it can be compared with structurally similar molecules:
| Compound | Structural Similarity | Applications |
|---|---|---|
| N-Isopropylindole derivatives | Shares indole core | Anti-inflammatory, anticancer |
| Pyridinecarboxamides | Contains pyridine-amide group | Enzyme inhibitors |
| N-[[(2S)-Isopropylpyrrolidin-2-yl]methyl]-... | Similar pharmacophore | Neuroprotective agents |
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume